2,4-Imidazolidinedione, 5-(4-bromobutyl)-
Overview
Description
2,4-Imidazolidinedione, 5-(4-bromobutyl)-, also known as 5-(4-bromobutyl)-2,4-imidazolidinedione, is a synthetic compound with a variety of applications in scientific research. It is a derivative of the 2,4-imidazolidinedione family, and its properties have been studied extensively in recent years. This compound has been used in a wide range of scientific experiments, from biochemistry and physiology to drug design and toxicology. In
Scientific Research Applications
Antioxidant Activity : Derivatives of 2,4-thiazolidinedione, like ISS-3 and ISS-5, have shown promising antioxidant activity at certain concentrations (Shahnaz, 2013).
Antibacterial and Antifungal Activity : Some derivatives have exhibited antibacterial activity against Staphylococcus aureus and antifungal activity against Aspergillus niger (Moorthy, Ekambaram, & Perumal, 2014).
Chemical Synthesis : Novel reactions of 2-(dinitromethylene)-4,5-imidazolidinedione with various compounds have been discovered, enabling the synthesis of derivatives with different properties (Cai et al., 2004).
Muscle Relaxant Activity : Synthesized 2,4-imidazolidinedione analogues have shown some skeletal muscle relaxant activity, though none were more effective than dantrolene sodium (Ellis et al., 1978).
Eco-Friendly Synthesis : An eco-friendly method for synthesizing 2,4,5-trisubstituted-1H-imidazoles using Bronsted acidic ionic liquid has been developed, offering excellent yields and shorter reaction times (Banothu et al., 2017).
Pharmacological Applications : 2,4-imidazolidinedione, also known as Hydantoin, and its derivatives have a broad range of pharmacological activities (Sudani & Desai, 2015).
P53 Modulators in Cancer : A specific compound in the series of synthesized [indoline-3,2'-thiazolidine]-based derivatives has shown to inhibit p53-MDM2 interaction and induce apoptosis in human tumor cells (Bertamino et al., 2013).
Smart and Technological Applications : Modified bromobutyl rubber with carbon nanotubes can self-heal and improve mechanical and electrical properties when exposed to electrical currents (Le et al., 2017).
Mechanism of Action
Target of Action
Imidazolidine-2,4-dione derivatives have been studied for their wide range of pharmacological activities . They have shown potential as anticonvulsant agents, with molecular docking studies suggesting that they bind to the Voltage-Gated Sodium Channel Inner Pore (VGCIP) .
Mode of Action
Based on the studies of similar compounds, it can be inferred that these compounds may interact with their targets, such as the vgcip, leading to changes in the function of these targets .
Biochemical Pathways
Imidazolidine-2,4-dione derivatives have been associated with a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Similar compounds have shown a wide range of pharmacological activities, including anti-convulsant, anti-bacterial, and anti-epileptic effects .
properties
IUPAC Name |
5-(4-bromobutyl)imidazolidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11BrN2O2/c8-4-2-1-3-5-6(11)10-7(12)9-5/h5H,1-4H2,(H2,9,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWRKXHFCQVEYHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCBr)CC1C(=O)NC(=O)N1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11BrN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00885435 |
Source
|
| Record name | 2,4-Imidazolidinedione, 5-(4-bromobutyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00885435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
28484-49-3 |
Source
|
| Record name | 5-(4-Bromobutyl)-2,4-imidazolidinedione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=28484-49-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,4-Imidazolidinedione, 5-(4-bromobutyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0028484493 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4-Imidazolidinedione, 5-(4-bromobutyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2,4-Imidazolidinedione, 5-(4-bromobutyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00885435 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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